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Compound of Interest

Compound Name: (5-Bromopyrimidin-2-yl)methanol

Cat. No.: B049384 Get Quote

Essential Safety and Handling Guide for (5-
Bromopyrimidin-2-yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal protocols for handling (5-
Bromopyrimidin-2-yl)methanol. Adherence to these procedures is essential for ensuring

personal safety and minimizing environmental impact.

Hazard Identification and Classification
(5-Bromopyrimidin-2-yl)methanol is classified as a hazardous substance. The primary

hazards are summarized below.

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]
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Signal Word: Warning

Hazard Pictogram: (GHS07: Exclamation Mark)

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure. All

PPE should meet established standards such as those from NIOSH (US) or EN (EU).

Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields. A face shield should

be worn in addition where

there is a splash hazard.

NIOSH (US) or EN 166 (EU)

approved.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat. For extensive handling, a

chemical-resistant suit is

recommended.

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

A NIOSH-approved N95 dust

mask or an air-purifying

respirator is required if dust or

aerosols may be generated.

Work should be conducted in a

chemical fume hood.[2]

NIOSH (US) or EN 143 (EU)

approved.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial to minimize the risk of exposure and contamination.

Step 1: Preparation

Ensure a Safety Data Sheet (SDS) for (5-Bromopyrimidin-2-yl)methanol is accessible.

Verify that the chemical fume hood is functioning correctly.
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Assemble all necessary equipment and reagents.

Ensure an emergency eyewash station and safety shower are readily accessible.

Step 2: Donning PPE

Put on a lab coat, followed by safety glasses with side-shields.

Don the appropriate chemical-resistant gloves.

Step 3: Weighing and Transfer

Conduct all weighing and transfer operations within a chemical fume hood to minimize

inhalation exposure.

Use a spatula for solid transfers and avoid generating dust.

Keep the container tightly closed when not in use.[2]

Step 4: Reaction Setup and Execution

Set up the reaction apparatus within the chemical fume hood.

Ensure all joints are properly sealed to prevent the release of vapors.

Maintain a clean and organized workspace.

Step 5: Post-Reaction Work-up

Quench the reaction carefully, being mindful of any potential exothermic processes.

Perform extractions and other work-up procedures within the fume hood.

Step 6: Decontamination

Decontaminate all glassware and equipment that came into contact with the chemical.

Wipe down the work surface in the fume hood with an appropriate solvent.
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Step 7: Doffing PPE

Remove gloves first, avoiding contact with the outside of the gloves.

Remove the lab coat.

Wash hands thoroughly with soap and water.[2]

Disposal Plan
Proper disposal of (5-Bromopyrimidin-2-yl)methanol and associated waste is critical to

prevent environmental contamination. As a brominated organic compound, it must be treated

as halogenated organic waste.[1][3]

Waste Segregation is Key:

DO NOT mix halogenated organic waste with non-halogenated organic waste.[3][4] Co-

disposal can lead to the formation of toxic byproducts during incineration.[1]

The cost of disposing of halogenated waste is significantly higher than for non-halogenated

waste.[5][6]

Waste Type Collection Container Disposal Procedure

Solid Waste

Designated, labeled

"Halogenated Solid Waste"

container.

Includes contaminated gloves,

paper towels, and weighing

paper.

Liquid Waste (Organic)

Designated, labeled

"Halogenated Organic Liquid

Waste" container.

Includes reaction residues and

solutions containing the

compound.

Liquid Waste (Aqueous)

Designated, labeled "Aqueous

Waste with Halogenated

Organics" container.

Includes aqueous layers from

extractions that may contain

traces of the compound.

Disposal Procedure:

Use designated and properly labeled waste containers.[1]
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Keep waste containers closed except when adding waste.[1]

Store waste containers in a secondary containment tray within a ventilated area, such as

under a fume hood.[1]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.[1]

Emergency Procedures
Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g., sand,

vermiculite) and place it in a labeled hazardous

waste container. For large spills, contact your

institution's environmental health and safety

department immediately.

Visual Workflow
The following diagram illustrates the safe handling and disposal workflow for (5-
Bromopyrimidin-2-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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